molecular formula C12H18N2 B8651811 4-Methyl-6-(3-methylbut-2-en-1-yl)benzene-1,3-diamine CAS No. 111963-02-1

4-Methyl-6-(3-methylbut-2-en-1-yl)benzene-1,3-diamine

Cat. No. B8651811
M. Wt: 190.28 g/mol
InChI Key: SNXPAMKNTKNRHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-6-(3-methylbut-2-en-1-yl)benzene-1,3-diamine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-6-(3-methylbut-2-en-1-yl)benzene-1,3-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-6-(3-methylbut-2-en-1-yl)benzene-1,3-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

111963-02-1

Product Name

4-Methyl-6-(3-methylbut-2-en-1-yl)benzene-1,3-diamine

Molecular Formula

C12H18N2

Molecular Weight

190.28 g/mol

IUPAC Name

4-methyl-6-(3-methylbut-2-enyl)benzene-1,3-diamine

InChI

InChI=1S/C12H18N2/c1-8(2)4-5-10-6-9(3)11(13)7-12(10)14/h4,6-7H,5,13-14H2,1-3H3

InChI Key

SNXPAMKNTKNRHZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1N)N)CC=C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 200g (1.64 mol) portion of 2,4-toluenediamine, 167g (2.45 mol) of isoprene, 200g (2.78 mol) pentane, and 20g of catalyst comprised of 13% alumina and 87% silica were reacted at 200° C. in a similar fashion as indicated in Example 5. Isolation of catalyst free sample was accomplished by hot filtration. Selective removal of all residual low boiling hydrocarbons by vacuum distillation afforded the following product mixture:
[Compound]
Name
200g
Quantity
1.64 mol
Type
reactant
Reaction Step One
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Type
reactant
Reaction Step Two
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167g
Quantity
2.45 mol
Type
reactant
Reaction Step Three
Quantity
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Type
reactant
Reaction Step Four
[Compound]
Name
200g
Quantity
2.78 mol
Type
reactant
Reaction Step Five
[Compound]
Name
20g
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven

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